Cas no 170881-60-4 (2-(chloromethyl)-4-cyclopropyl-1,3-thiazole hydrochloride)

• Product Name: 2-(chloromethyl)-4-cyclopropyl-1,3-thiazole hydrochloride
• CAS No: 170881-60-4
• MF: C₇H₈ClNS
• MW: 173.663119316101
• CID: 4612279
• PubChem ID: 63908108
• Update Time: 2025-05-23

2-(chloromethyl)-4-cyclopropyl-1,3-thiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethyl)-4-cyclopropyl-1,3-thiazole
• Thiazole, 2-(chloromethyl)-4-cyclopropyl-
• 2-(chloromethyl)-4-cyclopropyl-1,3-thiazole hydrochloride

• Inchi： 1S/C7H8ClNS/c8-3-7-9-6(4-10-7)5-1-2-5/h4-5H,1-3H2
• InChI Key： TUDSCPGFWNTXOB-UHFFFAOYSA-N
• SMILES： S1C=C(C2CC2)N=C1CCl

Computed Properties

• Exact Mass: 173.0065981g/mol
• Monoisotopic Mass: 173.0065981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 2-(chloromethyl)-4-cyclopropyl-1,3-thiazole hydrochloride

Introduction to 2-(chloromethyl)-4-cyclopropyl-1,3-thiazole hydrochloride (CAS No. 170881-60-4) in Modern Chemical and Pharmaceutical Research

2-(chloromethyl)-4-cyclopropyl-1,3-thiazole hydrochloride, identified by its CAS number 170881-60-4, is a heterocyclic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the thiazole class, which is well-documented for its broad spectrum of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of both a chloromethyl group and a cyclopropyl substituent in its molecular structure imparts distinct reactivity and functionality, making it a valuable scaffold for drug discovery and medicinal chemistry investigations.

The thiazole ring is a core structural motif in numerous bioactive molecules, contributing to their interaction with biological targets. The incorporation of a chloromethyl group at the 2-position enhances the electrophilicity of the molecule, facilitating nucleophilic substitution reactions that are crucial for further derivatization and lead optimization. Additionally, the cyclopropyl group at the 4-position introduces steric hindrance, which can influence both the solubility and binding affinity of the compound. These structural features make 2-(chloromethyl)-4-cyclopropyl-1,3-thiazole hydrochloride a versatile intermediate in synthetic chemistry and a promising candidate for developing novel therapeutic agents.

In recent years, there has been growing interest in thiazole derivatives as potential inhibitors of various enzymatic pathways implicated in human diseases. For instance, studies have demonstrated that thiazole-based compounds can modulate kinases, proteases, and other enzymes involved in cancer progression. The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is critical for pharmaceutical applications such as formulation development and bioavailability studies. This improved solubility profile makes it particularly suitable for preclinical investigations aimed at evaluating its pharmacokinetic properties.

One of the most compelling aspects of 2-(chloromethyl)-4-cyclopropyl-1,3-thiazole hydrochloride is its potential as a scaffold for developing small-molecule inhibitors with therapeutic relevance. Researchers have explored its derivatives as inhibitors of targets such as Janus kinases (JAKs), which play a key role in inflammatory responses and autoimmune diseases. The chloromethyl group serves as a reactive site for further functionalization, allowing chemists to attach various pharmacophores that enhance binding affinity and selectivity. Furthermore, the cyclopropyl ring has been shown to improve metabolic stability, reducing the likelihood of rapid degradation in vivo.

Advances in computational chemistry have further accelerated the exploration of this compound's potential applications. Molecular docking studies have revealed that derivatives of 2-(chloromethyl)-4-cyclopropyl-1,3-thiazole hydrochloride can interact with specific pockets on protein targets, suggesting their utility in designing drugs with tailored mechanisms of action. These virtual screening approaches have identified several promising candidates for experimental validation, streamlining the drug discovery process. Additionally, high-throughput screening (HTS) campaigns have been employed to assess the activity of libraries containing this compound against diverse biological assays.

The synthesis of 2-(chloromethyl)-4-cyclopropyl-1,3-thiazole hydrochloride involves multi-step organic transformations that highlight its synthetic versatility. Key steps include cyclization reactions to form the thiazole core, followed by functional group modifications to introduce the chloromethyl and cyclopropyl substituents. The final step involves conversion to the hydrochloride salt to improve stability and handling characteristics. These synthetic routes have been optimized for scalability, ensuring that sufficient quantities of the compound can be produced for both research and commercial purposes.

From a pharmaceutical perspective, the development of novel thiazole-based drugs requires rigorous evaluation of their safety and efficacy profiles. Preclinical studies have begun to address these critical questions by assessing toxicity profiles, pharmacokinetic behavior, and preliminary evidence of biological activity. Initial results suggest that derivatives of this compound exhibit promising properties in vitro and in vivo, warranting further investigation into their therapeutic potential. Collaborative efforts between academic researchers and industry scientists are essential for translating these findings into tangible clinical benefits for patients worldwide.

The future directions for research on 2-(chloromethyl)-4-cyclopropyl-1,3-thiazole hydrochloride are multifaceted. Exploration of novel derivatives through structure-activity relationship (SAR) studies will continue to expand its pharmacological profile. Additionally, investigation into combination therapies involving this compound with other drugs may uncover synergistic effects that enhance treatment outcomes. As computational methods advance further, so too will our ability to predict biological activity with greater accuracy before experimental testing becomes necessary.

In conclusion,2-(chloromethyl)-4-cyclopropyl-1,3-thiazole hydrochloride (CAS No. 170881-60-4) represents an exciting opportunity for innovation in chemical biology and drug discovery programs aimed at addressing unmet medical needs across multiple therapeutic areas including oncology,inflammatory diseases,and infectious disorders where thiazole derivatives have demonstrated significant promise thus far.